Cas no 23351-89-5 ((3-nitrophenyl)-phenyliodanium;bromide)
23351-89-5 structure
Product Name:(3-nitrophenyl)-phenyliodanium;bromide
CAS No:23351-89-5
MF:C12H9BrINO2
MW:406.01383471489
CID:912644
PubChem ID:24190300
Update Time:2025-04-19
(3-nitrophenyl)-phenyliodanium;bromide Chemical and Physical Properties
Names and Identifiers
-
- (3-nitrophenyl)-phenyliodanium;bromide
- NSC-106640
- (3-Nitrophenyl)(phenyl)iodanium bromide
- 23351-89-5
- DTXSID80637797
- NSC106640
-
- Inchi: 1S/C12H9INO2.BrH/c15-14(16)12-8-4-7-11(9-12)13-10-5-2-1-3-6-10;/h1-9H;1H/q+1;/p-1
- InChI Key: YADZVEBHDOVDJJ-UHFFFAOYSA-M
- SMILES: [I+](C1C=CC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-].[Br-]
Computed Properties
- Exact Mass: 404.88614g/mol
- Monoisotopic Mass: 404.88614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8Ų
(3-nitrophenyl)-phenyliodanium;bromide Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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